N2,N4-bis(4-cyanophenyl)-5-fluoro-2,4-pyrimidinediamine

• CAS No.: 575475-58-0
• Molecular Formula: C18H11FN6
• Molecular Weight: 330.3 g/mol
• IUPAC Name: 4-[[2-(4-cyanoanilino)-5-fluoropyrimidin-4-yl]amino]benzonitrile
• InChI: InChI=1S/C18H11FN6/c19-16-11-22-18(24-15-7-3-13(10-21)4-8-15)25-17(16)23-14-5-1-12(9-20)2-6-14/h1-8,11H,(H2,22,23,24,25)
• InChI Key: MYKQEZIBBIMOGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)NC2=NC(=NC=C2F)NC3=CC=C(C=C3)C#N

Description

N2,N4-bis(4-cyanophenyl)-5-fluoro-2,4-pyrimidinediamine is a useful research compound. Its molecular formula is C18H11FN6 and its molecular weight is 330.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In like manner to the preparation of N2,N4-bis(3-hydroxyphenyl)-5-fluoro-4-pyrimidineamine, 4-aminobenzonitrile and 2,4-dichloro-5-fluoropyrimidine gave N2,N4-bis(4-cyanophenyl)-5-fluoro-2,4-pyrimidinediamine. 1H NMR (DMSO-d6): δ 7.26 (d, J=8.7 Hz, 2 H), 7.36 (d, J=9.0 Hz, 2 H), 7.43 (d, J=8.7 Hz, 2 H), 7.60 (d, J=8.7 Hz, 2 H), 7.86 (d, J=3.6 Hz, 1 H), 9.49 (br, 1 H, NH), 9.51 (br, 1H, NH); 19F NMR (282 MHz, DMSO-d6): δ −161.48; LC: 27.15 min.; 100%; MS (m/e): 331.00 (MH+).